Cas no 1597096-56-4 (1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol)

• Product Name: 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol
• CAS No: 1597096-56-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5578682
• Update Time: 2025-10-17

1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[[[(4-methylphenyl)methyl]amino]methyl]-
• 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol

• Inchi： 1S/C13H19NO/c1-11-3-5-12(6-4-11)9-14-10-13(15)7-2-8-13/h3-6,14-15H,2,7-10H2,1H3
• InChI Key： HFSDNBZSZYIREB-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=C(C)C=C2)(O)CCC1

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 325.9±17.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol

1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol (CAS No. 1597096-56-4): A Comprehensive Overview

The compound 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol (CAS No. 1597096-56-4) is a versatile organic molecule with a unique structure that combines a cyclobutanol ring with an N-substituted benzylamine group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a four-membered cyclobutane ring substituted with a hydroxyl group and an N-benzyl amino methyl group, provides it with distinctive chemical properties that make it suitable for a wide range of reactions and uses.

Recent studies have highlighted the importance of cyclobutanol derivatives in the development of bioactive compounds. The cyclobutane ring, known for its inherent strain, offers opportunities for stereochemical manipulation and reactivity. In the case of 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol, the presence of the hydroxyl group on the cyclobutane ring enhances its ability to participate in hydrogen bonding, which is crucial for its solubility and interaction with biological systems. Additionally, the N-benzyl amino methyl group introduces electronic and steric effects that can influence the compound's reactivity and selectivity in various chemical transformations.

The synthesis of 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobutanol ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this ring system with high enantioselectivity. The subsequent functionalization of the cyclobutanol ring with the N-benzyl amino methyl group is achieved through nucleophilic substitution or amine alkylation reactions. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

In terms of applications, cyclobutanol derivatives like 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1-ol have shown promise in drug discovery programs targeting various therapeutic areas. For instance, recent research has demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for further investigation in inflammatory diseases. Furthermore, its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored, highlighting its utility in enantioselective synthesis.

The unique combination of structural features in 1-({[(4-methylphenyl)methyl]amino}methyl)cyclobutan-1